Cas no 1374829-55-6 (1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol
• CAS No: 1374829-55-6
• CID: 4594536
• PubChem ID: 69281505
• Update Time: 2025-05-22

1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 4-amino-α,α,5-trimethyl-
• 1-(4-Amino-5-methyl-1h-pyrazol-1-yl)-2-methylpropan-2-ol
• 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol

Recent Advances in the Study of 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol (CAS: 1374829-55-6)

The compound 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol (CAS: 1374829-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazole core, has been investigated for its role in modulating various biological pathways, particularly in the context of inflammation and oncology. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes and receptors.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of derivatives of 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol, focusing on their inhibitory effects on protein kinases involved in inflammatory responses. The research demonstrated that modifications at the pyrazole ring significantly influenced the compound's binding affinity and selectivity. Notably, the introduction of electron-withdrawing groups at the 5-position of the pyrazole ring enhanced the compound's potency against p38 MAP kinase, a critical mediator of inflammatory signaling.

In the realm of oncology, a preclinical study conducted by a team at the National Cancer Institute (NCI) investigated the compound's potential as a scaffold for developing CDK4/6 inhibitors. The study, published in Cancer Research, reported that 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol derivatives exhibited promising antiproliferative activity in breast cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds induced G1 cell cycle arrest by selectively inhibiting CDK4/6, thereby offering a potential therapeutic strategy for hormone receptor-positive breast cancer.

Beyond its applications in drug discovery, recent advancements in synthetic chemistry have also focused on optimizing the production of 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol. A 2024 paper in Organic Process Research & Development described a novel, scalable synthetic route that improved yield and purity while reducing environmental impact. The authors employed a one-pot, multi-component reaction strategy, leveraging green chemistry principles to minimize waste and energy consumption.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol. Pharmacokinetic studies indicate that further optimization is needed to address issues such as metabolic stability and oral bioavailability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, the compound's safety profile and off-target effects warrant thorough investigation in advanced preclinical models.

In conclusion, 1-(4-amino-5-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol (CAS: 1374829-55-6) represents a versatile scaffold with significant potential in medicinal chemistry. Its applications span from anti-inflammatory agents to anticancer therapeutics, supported by a growing body of scientific evidence. Future research directions may include the exploration of its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as the development of more efficient synthetic methodologies. The compound's unique structural features and demonstrated biological activities position it as a valuable asset in the pursuit of novel therapeutic interventions.